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Compound of Interest

Compound Name: Pinoxaden

Cat. No.: B166648 Get Quote

This technical support center provides researchers, scientists, and agricultural professionals

with comprehensive guidance on the tank-mixing compatibility of Pinoxaden with various

broadleaf herbicides. The information is presented in a question-and-answer format to directly

address potential issues encountered during experimental and field applications.

Frequently Asked Questions (FAQs)
Q1: What is Pinoxaden and what is its mode of action?

Pinoxaden is a selective, post-emergence herbicide used for the control of annual grass

weeds in cereal crops like wheat and barley.[1][2] It belongs to the phenylpyrazoline chemical

family and functions as an Acetyl-CoA Carboxylase (ACCase) inhibitor (Group 1 herbicide).[1]

[2] Pinoxaden is absorbed by the leaves and translocated to the growing points of the plant,

where it inhibits the biosynthesis of lipids, leading to the cessation of growth and eventual

death of the grass weed.[1]

Q2: Why is tank-mixing Pinoxaden with broadleaf herbicides necessary?

Pinoxaden is highly effective against grass weeds but does not control broadleaf weeds. To

achieve broad-spectrum weed control in a single pass, tank-mixing Pinoxaden with a

compatible broadleaf herbicide is a common and efficient practice.

Q3: Which broadleaf herbicides are generally considered compatible for tank-mixing with

Pinoxaden?
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Based on multiple field studies, Pinoxaden has been shown to be compatible with several

broadleaf herbicides, including:

Metsulfuron-methyl

Carfentrazone-ethyl

Fluroxypyr

Florasulam

Bromoxynil

MCPA (ester and amine formulations)

2,4-D (amine and ester formulations), though some studies note potential for antagonism.

Q4: What is herbicide antagonism and how can it affect Pinoxaden efficacy?

Herbicide antagonism occurs when the combined effect of two or more herbicides is less than

the sum of their individual effects. In the context of Pinoxaden tank-mixes, antagonism can

lead to a reduction in the control of grass weeds. This is a known issue with some tank-mixes

of ACCase inhibitors like Pinoxaden.

Q5: Are there specific broadleaf herbicides that have shown antagonism with Pinoxaden?

Yes, some studies have reported antagonistic effects, particularly with certain sulfonylurea (SU)

herbicides. The degree of antagonism can be influenced by environmental conditions and the

specific weed species. For instance, applications of Pinoxaden with sulfonylurea partners in

later growth stages (BBCH 25-29) showed more pronounced antagonistic effects than earlier

applications (BBCH 11-23). Some research also indicates that 2,4-D can sometimes reduce the

efficacy of graminicides, although other studies with Pinoxaden have not observed this effect.

Q6: What is the importance of adjuvants when tank-mixing with Pinoxaden?

Adjuvants play a crucial role in optimizing the performance of Pinoxaden, especially when

tank-mixed. Pinoxaden formulations often have a built-in adjuvant system, but additional

adjuvants may be required depending on the tank-mix partner and environmental conditions.
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The use of appropriate adjuvants can enhance herbicide efficacy by improving spray solution

properties, such as reducing surface tension and increasing droplet retention and penetration.

Studies have shown that the efficacy of Pinoxaden can be significantly improved with the

addition of specific adjuvants.

Troubleshooting Guides
Issue 1: Reduced Grass Weed Control After Tank-Mixing
Symptoms:

Poor control of target grass weeds (e.g., wild oats, green foxtail) compared to Pinoxaden
applied alone.

Weeds show initial signs of injury but then recover.

Possible Causes and Solutions:

Antagonism with Tank-Mix Partner:

Diagnosis: Review the tank-mix partners. Sulfonylurea herbicides and, in some cases,

phenoxy herbicides like 2,4-D, have been associated with reduced Pinoxaden efficacy.

Solution:

If possible, avoid tank-mixing with herbicides known to be antagonistic.

Consider a sequential application, applying Pinoxaden and the broadleaf herbicide

separately with a sufficient interval between applications (e.g., 7 days).

Consult product labels for specific tank-mix recommendations and restrictions.

Incorrect Mixing Order:

Diagnosis: Review the mixing procedure used. An incorrect mixing order can lead to

physical or chemical incompatibility, reducing the bioavailability of Pinoxaden.

Solution: Follow the recommended mixing order (often remembered by the acronym

A.P.P.L.E.S. or similar guidelines). Generally, start by filling the tank with 50-75% of the
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water, then add products in the following sequence: water conditioners, water-dispersible

granules (WG), wettable powders (WP), suspension concentrates (SC), emulsifiable

concentrates (EC) like Pinoxaden, and finally soluble liquids (SL) and adjuvants.

Inadequate Adjuvant Use:

Diagnosis: Confirm if the appropriate type and rate of adjuvant were used as per the

product labels of both Pinoxaden and the tank-mix partner.

Solution: Ensure the use of a recommended adjuvant, as this can be critical for

overcoming potential antagonism and improving uptake.

Issue 2: Increased Crop Injury (Phytotoxicity)
Symptoms:

Yellowing, stunting, or burning of the crop leaves that is more severe than when Pinoxaden
is applied alone.

Possible Causes and Solutions:

Interaction with Tank-Mix Partner:

Diagnosis: Certain tank-mix combinations can increase crop stress, leading to injury. For

example, tank-mixing carfentrazone with Pinoxaden has been observed to cause

temporary yellowing of leaf tips, though the crop typically recovers.

Solution: Consult product labels for any warnings regarding crop injury with specific tank-

mixes. If significant injury is a concern, consider a sequential application.

Unfavorable Environmental Conditions:

Diagnosis: Applying tank-mixes when the crop is under stress from drought, extreme

temperatures, or waterlogging can exacerbate crop injury.

Solution: Avoid spraying during periods of significant crop stress. Delay application until

conditions improve and the crop is actively growing.
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Adjuvant-Related Injury:

Diagnosis: Some broadleaf herbicides may not be compatible with the oil-based adjuvants

often used with Pinoxaden, leading to increased phytotoxicity.

Solution: Always check the compatibility of the broadleaf herbicide with oil-based

adjuvants. If there are restrictions, a sequential application may be necessary.

Data Presentation
Table 1: Summary of Pinoxaden Tank-Mix Efficacy on Weed Control
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Pinoxaden
Tank-Mix
Partner

Application
Rate (g a.i./ha)

Target Weeds
Efficacy
Outcome

Citation(s)

Metsulfuron-

methyl
50 + 4

Phalaris minor,

Anagallis

arvensis

Comparable to

weed-free

treatment in

reducing weed

density.

Carfentrazone-

ethyl
50 + 20

Phalaris minor,

Broadleaf weeds

Significantly

lower total weed

density and

biomass.

2,4-D 50 + 500
Phalaris minor,

Broadleaf weeds

No antagonistic

effect observed;

effective control

of complex weed

flora.

Metribuzin 40 + 210
Complex weed

flora

At par with other

effective tank-

mixes in

reducing weed

biomass.

Sulfonylureas

(general)
Varies Apera spica-venti

Potential for

antagonism,

especially in later

growth stages.

Table 2: Impact of Pinoxaden Tank-Mixes on Crop Yield
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Pinoxaden
Tank-Mix
Partner

Application
Rate (g a.i./ha)

Crop
Impact on
Grain Yield

Citation(s)

Metsulfuron-

methyl
45 + 4 Wheat

At par with weed-

free check.

Carfentrazone-

ethyl
45 + 20 Wheat

At par with weed-

free check;

temporary crop

injury observed.

2,4-D 45 + 500 Wheat
At par with weed-

free check.

Metsulfuron-

methyl
40 + 4 Barley

Significantly

higher than

weedy check; at

par with weed-

free.

Carfentrazone-

ethyl
40 + 20 Barley

Significantly

higher than

weedy check; at

par with weed-

free.

Experimental Protocols
Protocol 1: Physical Compatibility Jar Test
This test is essential to determine if products are physically compatible in a spray solution and

to avoid the formation of precipitates, gels, or separation that can clog spray equipment.

Materials:

Clean, clear glass jar (1 liter) with a lid

Pipettes or measuring cylinders for accurate measurement
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Water from the same source as will be used for spraying

Personal Protective Equipment (PPE) as per product labels

All herbicide and adjuvant products to be tank-mixed

Procedure:

Fill the jar with 500 ml of the carrier water.

Add each component of the proposed tank-mix one at a time, in the correct mixing order

(see diagram below). The amounts of each product should be scaled down proportionally to

the planned field application rates.

Secure the lid and invert the jar 10-15 times to mix thoroughly.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as

separation, clumping, precipitates, or gel formation.

If no incompatibility is observed, let the jar stand for another 30 minutes to check for delayed

reactions.

Interpretation: If any signs of physical incompatibility are present, the tank-mix should not be

used.

Protocol 2: Greenhouse Bioassay for
Antagonism/Synergism
This bioassay allows for the controlled evaluation of the biological interaction between

Pinoxaden and a broadleaf herbicide on a target grass weed species.

Materials:

Pots filled with a suitable growing medium

Seeds of a sensitive grass weed (e.g., wild oat, Avena fatua)

Greenhouse or growth chamber with controlled environmental conditions
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Calibrated laboratory sprayer

Pinoxaden, broadleaf herbicide, and any required adjuvants

Procedure:

Sow the grass weed seeds in the pots and grow them to a consistent growth stage (e.g., 2-3

leaf stage).

Prepare the herbicide spray solutions for the following treatments:

Untreated control

Pinoxaden alone at various rates (e.g., 0.25x, 0.5x, 1x, 2x the recommended rate)

Broadleaf herbicide alone at its recommended rate

Tank-mix of Pinoxaden (at the same range of rates) and the broadleaf herbicide at its

recommended rate

Apply the treatments to the plants using the calibrated sprayer.

Return the pots to the greenhouse and arrange them in a randomized complete block

design.

Assess weed control visually at set intervals (e.g., 7, 14, and 21 days after treatment) on a

scale of 0% (no effect) to 100% (complete kill).

At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and

weigh it.

Data Analysis: Analyze the data using Colby's method or a similar statistical approach to

determine if the interaction is antagonistic, synergistic, or additive.

Mandatory Visualizations
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Caption: Mode of action pathway for Pinoxaden in grass weeds.
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Preparation

Mixing Procedure (A.P.P.L.E.S.)
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Perform Jar Test for
Physical Compatibility
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Apply Immediately
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Caption: Recommended workflow for preparing and mixing a Pinoxaden tank-mix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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